![molecular formula C9H10N2O2S B3153553 5,7-Dimethoxybenzo[d]thiazol-2-amine CAS No. 760910-22-3](/img/structure/B3153553.png)
5,7-Dimethoxybenzo[d]thiazol-2-amine
Overview
Description
5,7-Dimethoxybenzo[d]thiazol-2-amine, also known as DMBA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. DMBA is a heterocyclic compound that contains both benzene and thiazole rings, making it a unique molecule with interesting properties.
Mechanism of Action
5,7-Dimethoxybenzo[d]thiazol-2-amine has been found to interact with DNA, causing DNA damage and potentially leading to mutations. 5,7-Dimethoxybenzo[d]thiazol-2-amine can also induce cell death through the activation of apoptotic pathways.
Biochemical and Physiological Effects:
5,7-Dimethoxybenzo[d]thiazol-2-amine has been shown to have various biochemical and physiological effects, including the induction of oxidative stress and inflammation. 5,7-Dimethoxybenzo[d]thiazol-2-amine has also been found to affect various signaling pathways, including the MAPK and NF-κB pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 5,7-Dimethoxybenzo[d]thiazol-2-amine in lab experiments is its potential as a fluorescent probe for the detection of DNA damage. However, 5,7-Dimethoxybenzo[d]thiazol-2-amine can be toxic to cells and may not be suitable for all experiments. Additionally, the synthesis of 5,7-Dimethoxybenzo[d]thiazol-2-amine can be challenging and may require specialized equipment.
Future Directions
There are several potential future directions for research involving 5,7-Dimethoxybenzo[d]thiazol-2-amine. One area of interest is the development of novel compounds based on 5,7-Dimethoxybenzo[d]thiazol-2-amine with potential biological activity. Another area of research could focus on the potential use of 5,7-Dimethoxybenzo[d]thiazol-2-amine as a therapeutic agent for the treatment of cancer or other diseases. Additionally, further research is needed to fully understand the mechanism of action of 5,7-Dimethoxybenzo[d]thiazol-2-amine and its effects on various signaling pathways.
Scientific Research Applications
5,7-Dimethoxybenzo[d]thiazol-2-amine has been found to have potential use in various scientific research applications, including as a fluorescent probe for the detection of DNA damage. 5,7-Dimethoxybenzo[d]thiazol-2-amine can also be used as a precursor for the synthesis of other compounds with potential biological activity.
properties
IUPAC Name |
5,7-dimethoxy-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2S/c1-12-5-3-6-8(7(4-5)13-2)14-9(10)11-6/h3-4H,1-2H3,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRMYWSGFZFQJGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)OC)SC(=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dimethoxybenzo[d]thiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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